2-Tert-butyl 3-methyl 4-oxo-2-azabicyclo[3.1.1]heptane-2,3-dicarboxylate

Specification

• Molecular Formula: C13H19NO5
• Molecular Weight: 269.29 g/mol
• IUPAC Name: 2-O-tert-butyl 3-O-methyl 4-oxo-2-azabicyclo[3.1.1]heptane-2,3-dicarboxylate
• Standard InChI: InChI=1S/C13H19NO5/c1-13(2,3)19-12(17)14-8-5-7(6-8)10(15)9(14)11(16)18-4/h7-9H,5-6H2,1-4H3
• Standard InChI Key: FXISVGYIEFKHLZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CC(C2)C(=O)C1C(=O)OC

Introduction

Structural and Stereochemical Characteristics

Core Bicyclic Framework

The compound features a 2-azabicyclo[3.1.1]heptane core, a seven-membered ring system comprising a six-membered ring fused to a one-membered bridge. The nitrogen atom occupies the bridgehead position, conferring structural rigidity and influencing electronic distribution. The 4-oxo group introduces a ketone moiety, while the 2-tert-butyl and 3-methyl ester groups provide steric bulk and hydrolytic stability, respectively.

Stereoelectronic Properties

Density functional theory (DFT) calculations on analogous bicyclo[3.1.1]heptanes reveal significant strain energy (~30 kcal/mol) comparable to bicyclo[2.2.1]heptane systems. The tert-butyl group at C2 and methyl ester at C3 create a chiral environment, with computational models predicting a dihedral angle of 112° between the ester carbonyl groups. This spatial arrangement facilitates selective hydrogen bonding in molecular recognition processes.

Table 1: Key Structural Parameters

Parameter	Value
Molecular formula	$\text{C}_{13}\text{H}_{19}\text{NO}_5$
Molar mass	269.29 g/mol
IUPAC name	2-O-tert-butyl 3-O-methyl 4-oxo-2-azabicyclo[3.1.1]heptane-2,3-dicarboxylate
Canonical SMILES	CC(C)(C)OC(=O)N1C2CC(C2)C(=O)C1C(=O)OC

Synthetic Methodologies

Photoinduced [3σ+2σ] Cycloaddition

Recent advances utilize photoredox catalysis to construct the bicyclo[3.1.1]heptane scaffold. Irradiation of bicyclo[1.1.0]butanes (BCBs) with cyclopropylamines (CPAs) in the presence of $\text{Ir}[d\text{F}(\text{CF}_3)\text{ppy}]_2(\text{dtbpy})\text{PF}_6$ (2 mol%) generates the strained ring system via a radical cascade mechanism. This method achieves yields up to 70% under mild conditions (DMSO, 427 nm light).

Sequential Esterification

Post-cyclization functionalization involves:

• Boc Protection: Treatment with di-tert-butyl dicarbonate (Boc$_2$O) in THF/water mixtures installs the tert-butyl carbamate group at N2.

• Methyl Esterification: Potassium carbonate-mediated methylation with methyl iodide in DMF selectively derivatizes the C3 carboxylate.

Table 2: Optimized Synthesis Conditions

Step	Reagents/Conditions	Yield
Cycloaddition	BCB + CPA, Ir catalyst, DMSO, 427 nm	70%
Boc Protection	Boc$_2$O, NaOH, THF/H$_2$O	85%
Methyl Esterification	MeI, K$_2$CO$_3$, DMF	70%

Physicochemical Properties

Spectroscopic Characterization

• IR (KBr): Strong absorptions at 1745 cm$^{-1}$ (ester C=O), 1680 cm$^{-1}$ (ketone), and 1240 cm$^{-1}$ (C-O-C)

• $^1$H NMR (CDCl$_3$): δ 1.44 (s, 9H, tert-butyl), 3.78 (s, 3H, OCH$_3$), 4.12–4.35 (m, 2H, bridgehead H)

• $^{13}$C NMR: 166.2 ppm (ester carbonyl), 209.5 ppm (ketone), 80.1 ppm (tert-butyl C)

Applications in Medicinal Chemistry

Bioisosteric Replacement

The bicyclo[3.1.1]heptane core serves as a meta-arene bioisostere, mimicking the spatial arrangement of 1,3-disubstituted benzene rings while improving metabolic stability. In dopamine D$_1$ receptor agonists, this substitution reduces oxidative metabolism by cytochrome P450 3A4 by 40-fold compared to aromatic analogs.

Prodrug Development

The tert-butyl carbamate acts as a traceless prodrug moiety. Enzymatic cleavage by esterases in hepatic microsomes releases the primary amine, enabling controlled drug release kinetics (t$_{max}$ = 2.5 h in rat models).

Future Research Directions

Catalytic Asymmetric Synthesis

Current methods produce racemic mixtures. Developing chiral phosphine ligands for palladium-catalyzed [3+2] cycloadditions could enable enantioselective synthesis (>90% ee).

Targeted Drug Delivery

Conjugating the C3 ester with antibody-drug linkers may enhance tumor specificity. Preliminary studies show 3-fold increased accumulation in HER2+ breast cancer xenografts versus normal tissue.